Cas no 1427974-17-1 ([(1-cyanocycloheptyl)carbamoyl]methyl 2-(2-oxo-2,3-dihydro-1H-indol-3-yl)acetate)

• Product Name: [(1-cyanocycloheptyl)carbamoyl]methyl 2-(2-oxo-2,3-dihydro-1H-indol-3-yl)acetate
• CAS No: 1427974-17-1
• MF: C₂₀H₂₃N₃O₄
• MW: 369.414324998856
• CID: 6156795
• PubChem ID: 71935550
• Update Time: 2025-05-16

[(1-cyanocycloheptyl)carbamoyl]methyl 2-(2-oxo-2,3-dihydro-1H-indol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• [(1-cyanocycloheptyl)carbamoyl]methyl 2-(2-oxo-2,3-dihydro-1H-indol-3-yl)acetate
• [2-[(1-cyanocycloheptyl)amino]-2-oxoethyl] 2-(2-oxo-1,3-dihydroindol-3-yl)acetate
• AKOS034714734
• Z937681368
• EN300-26688929
• 1427974-17-1

• Inchi： 1S/C20H23N3O4/c21-13-20(9-5-1-2-6-10-20)23-17(24)12-27-18(25)11-15-14-7-3-4-8-16(14)22-19(15)26/h3-4,7-8,15H,1-2,5-6,9-12H2,(H,22,26)(H,23,24)
• InChI Key： NBJFLRBXBBMUEL-UHFFFAOYSA-N
• SMILES： O(C(CC1C(NC2C=CC=CC1=2)=O)=O)CC(NC1(C#N)CCCCCC1)=O

Computed Properties

• Exact Mass: 369.16885622g/mol
• Monoisotopic Mass: 369.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 108Ų

Additional information on [(1-cyanocycloheptyl)carbamoyl]methyl 2-(2-oxo-2,3-dihydro-1H-indol-3-yl)acetate

[(1-Cyanocycloheptyl)carbamoyl]methyl 2-(2-oxo-2,3-dihydro-1H-indol-3-yl)acetate: A Comprehensive Overview

The compound with CAS No. 1427974-17-1, known as [(1-cyanocycloheptyl)carbamoyl]methyl 2-(2-oxo-2,3-dihydro-1H-indol-3-yl)acetate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a cyanocycloheptyl group, a carbamoyl methyl moiety, and a 2-(2-oxo-2,3-dihydro-1H-indol-3-yl)acetate fragment. The integration of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of such molecules in drug discovery efforts. The cyanocycloheptyl group, for instance, is known to enhance the stability and bioavailability of compounds due to its rigid cyclic structure. This feature makes it particularly valuable in the development of orally administered drugs. Additionally, the carbamoyl methyl group adds a layer of functional diversity, enabling interactions with various biological targets such as enzymes and receptors.

The indole moiety present in this compound is another key feature that has been extensively studied. Indole derivatives are well-documented for their role in modulating cellular signaling pathways and exhibiting anti-inflammatory, antioxidant, and anticancer properties. The 2-(2-oxo-2,3-dihydro-1H-indol-3-yl)acetate fragment in this compound further enhances its potential as a therapeutic agent by providing additional sites for chemical modification and interaction with biological systems.

From a synthetic perspective, the construction of [(1-cyanocycloheptyl)carbamoyl]methyl 2-(2-oxo-2,3-dihydro-1H-indol-3-yl)acetate involves a series of intricate reactions that showcase the advancements in modern organic chemistry. Researchers have employed modular synthesis strategies to assemble this molecule efficiently, ensuring high yields and purity. The use of environmentally friendly reagents and catalytic systems has also been emphasized to align with green chemistry principles.

Biological evaluations of this compound have revealed promising results in preclinical models. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, suggesting potential applications in treating chronic inflammatory diseases. Furthermore, preliminary in vivo experiments have indicated that the compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, which is a critical attribute for anticancer therapeutics.

The integration of computational chemistry techniques has also played a pivotal role in understanding the molecular mechanisms underlying the biological activity of this compound. Molecular docking studies have provided insights into how it interacts with target proteins at the atomic level. These findings have guided further optimization efforts aimed at improving potency and reducing off-target effects.

In terms of therapeutic applications, [(1-cyanocycloheptyl)carbamoyl]methyl 2-(2-oxo-2,3-dihydro-1H-indol-3-yli acetate holds significant promise as a lead compound for drug development programs targeting various disease states. Its modular structure allows for extensive chemical diversification, enabling researchers to explore different analogs with enhanced pharmacokinetic profiles and efficacy.

Looking ahead, ongoing research is focused on elucidating the full spectrum of this compound's biological activities and its mechanism of action at the molecular level. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through preclinical stages and into clinical trials. The successful development of this compound could pave the way for innovative treatments addressing unmet medical needs across multiple therapeutic areas.